Cas no 727-81-1 (Coenzyme Q1)

• Product Name: Coenzyme Q1
• CAS No: 727-81-1
• Molecular Formula: C₁₄H₁₈O₄
• Molecular Weight: 250.29032
• MDL: MFCD00274412
• CID: 567172
• PubChem ID: 4462

Coenzyme Q1 Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione,2,3-dimethoxy-5-methyl-6-(3-methyl-2-buten-1-yl)-
• 2,3-dimethoxy-5-methyl-6-(3-methylbut-2-enyl)cyclohexa-2,5-diene-1,4-dione
• Coenzyme Q1
• Coenzyme Q
• Coenzyme Q5
• Coenzymes Q
• CoQ1
• Ubiquinone 1
• Ubiquinone Q1
• Ubiquinone Q5
• Ubiquinone-5
• Ubiquinone-1
• Coenzym Q
• mitochondrial ubiquinone
• NSC 268269
• Koenzym Q
• MFCD00274412
• 2-ISOPENTENYL-5,6-DIMETHOXY-3-METHYL-P-BENZOQUINONE
• mitochondrial ubiquinones
• 2,3-dimethoxy-5-methyl-6-(3-methyl-2-butenyl)-2,5-cyclohexadiene-1,4-dione
• CHEBI:16389
• p-Benzoquinone, 2,3-dimethoxy-5-methyl-6-(3-methyl-2-butenyl)-
• 2,3-dimethoxy-5-methyl-6-(3-methylbut-2-enyl)benzo-1,4-quinone
• mitoquinones
• Ubiquinone-Q1
• DB08689
• p-Benzoquinone, 2,3-dimethoxy-5-methyl-6-(3-methyl-2-butenyl)- (6CI,7CI,8CI)
• Q27097877
• 2,3-dimethoxy-5-methyl-6-(3-methylbut-2-en-1-yl)cyclohexa-2,5-diene-1,4-dione
• NSC-268269
• AKOS040744384
• CHEBI:46234
• 2,5-CYCLOHEXADIENE-1,4-DIONE, 2,3-DIMETHOXY-5-METHYL-6-(3-METHYL-2-BUTEN-1-YL)-
• CHEMBL1236594
• 2,5-Cyclohexadiene-1,4-dione, 2,3-dimethoxy-5-methyl-6-(3-methyl-2-butenyl)- (9CI)
• 1ST165567
• HY-113449
• Ubichinon
• Ubiquinone 5
• UNII-JR17826E4G
• Coenzyme Q1, >=95%
• J93.220E
• DTXSID10223001
• 2,5-Cyclohexadiene-1,4-dione, 2,3-dimethoxy-5-methyl-6-(3-methyl-2-butenyl)-
• BDBM16100
• JR17826E4G
• Ubiquionone 1
• SCHEMBL1129498
• SOECUQMRSRVZQQ-UHFFFAOYSA-N
• 2,3-Dimethoxy-5-methyl-6-(3-methyl-2-butenyl)-1,4-benzoquinone
• NSC268269
• CO-Q1
• a ubiquinone
• NS00014813
• CS-0059593
• 727-81-1
• 2,3-dimethoxy-5-methyl-6-(3-methylbut-2-en-1-yl)-1,4-benzoquinone
• DTXCID70145492

• MDL： MFCD00274412
• InChIKey： SOECUQMRSRVZQQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H18O4/c1-8(2)6-7-10-9(3)11(15)13(17-4)14(18-5)12(10)16/h6H,7H2,1-5H3
• SMILES： O=C1C(OC)=C(OC)C(C(C)=C1C/C=C(C)\C)=O

Computed Properties

• Exact Mass: 250.12100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 250.121
• Heavy Atom Count: 18
• Complexity: 474
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 35
• Surface Charge: 0
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• LogP: 2.31540
• PSA: 52.60000
• Refractive Index: 1.504
• Boiling Point: 389.1°C at 760 mmHg
• Flash Point: 172°C
• Color/Form: liquid
• Solubility: Not determined
• Density: 1.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Ubiquinones